5-amino-1-benzyl-1H-pyrrole-3-carbonitrile

• IUPAC Name: 5-amino-1-benzylpyrrole-3-carbonitrile
• InChI: InChI=1S/C12H11N3/c13-7-11-6-12(14)15(9-11)8-10-4-2-1-3-5-10/h1-6,9H,8,14H2
• InChI Key: ZUOZGUFYGQOOHF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=C(C=C2N)C#N
• Molecular Formula: C12H11N3
• Molecular Weight: 197.24 g/mol

Description

5-Amino-1-benzyl-1H-pyrrole-3-carbonitrile is a heterocyclic compound with the molecular formula C12H11N3. It belongs to the class of pyrroles, which are often used as building blocks in the synthesis of various organic compounds.

Synthesis Analysis

The synthesis of 5-amino-1-benzyl-1H-pyrrole-3-carbonitrile involves several steps. The reaction conditions include the use of hydrogen chloride in methanol for 24 hours under heating. Other methods involve the use of methanol in an inert atmosphere with a molecular sieve under reflux.

Chemical Reactions Analysis

While specific chemical reactions involving 5-amino-1-benzyl-1H-pyrrole-3-carbonitrile are not mentioned in the search results, similar compounds such as 5-amino-pyrazoles have been used in various organic and medicinal synthesis.

Scientific Research Applications

Pyrrolic Macrocycles and Natural Products

• Application : These bipyrroles serve as fundamental building blocks for synthesizing pyrrolic macrocycles and natural products . .

Synthetic Porphyrinoids

• Application : 5-amino-1-benzyl-1H-pyrrole-3-carbonitrile is employed in designing synthetic porphyrinoids. These compounds find use as:
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Functional Materials and Self-Assemblies

• Application : This polarization leads to:
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Porphyrinoids Properties

• Application : These properties contribute to the diverse applications of porphyrinoids, including their use in:
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Synthesis Methods

• Application : Researchers employ common techniques such as:
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Related Compound

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Future Directions

While specific future directions for 5-amino-1-benzyl-1H-pyrrole-3-carbonitrile are not mentioned in the search results, compounds with similar structures, such as 2,2′-bipyrroles, have attracted interest due to their potential applications in the synthesis of pyrrolic macrocycles and natural products. These compounds are also being explored for their potential in the design of synthetic porphyrinoids, which have applications in various fields.

Mechanism of Action

Target of Action

The primary targets of 5-amino-1-benzyl-1H-pyrrole-3-carbonitrile are the three main subclasses of metallo-β-lactamases (MBLs), namely IMP-1 (representing the B1 subgroup), CphA (B2), and AIM-1 (B3) . These enzymes play a crucial role in antibiotic resistance, as they can hydrolyze a broad spectrum of β-lactam antibiotics, rendering them ineffective .

Mode of Action

The 5-amino-1-benzyl-1H-pyrrole-3-carbonitrile compound interacts with its targets, the MBLs, by inhibiting their activity . The 3-carbonitrile group, vicinal 4,5-diphenyl, and N-benzyl side chains of the pyrrole are important for the inhibitory potencies of these compounds .

Result of Action

The molecular and cellular effects of the action of 5-amino-1-benzyl-1H-pyrrole-3-carbonitrile are primarily related to its inhibitory action on MBLs. By inhibiting these enzymes, it prevents the degradation of β-lactam antibiotics, thereby enhancing their antibacterial activity .